1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride

• IUPAC Name: 1-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H22FNO3.ClH/c1-13(21)10-20-11-15-5-8-17(18(9-15)22-2)23-12-14-3-6-16(19)7-4-14;/h3-9,13,20-21H,10-12H2,1-2H3;1H
• InChI Key: YZUYFEIDMKCYFS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC)O.Cl
• Molecular Formula: C18H23ClFNO3
• Molecular Weight: 355.8 g/mol

Description

1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride is a chemical compound that belongs to the class of beta-blockers. It is commonly used in scientific research to study the mechanism of action and physiological effects of beta-blockers.

Mechanism of Action

The mechanism of action of 1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride involves the inhibition of beta-adrenergic receptors. These receptors are responsible for the activation of the sympathetic nervous system, which regulates various physiological processes such as heart rate, blood pressure, and metabolism. By blocking these receptors, beta-blockers reduce the activity of the sympathetic nervous system, leading to a decrease in heart rate and blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride include a decrease in heart rate, blood pressure, and myocardial contractility. It also reduces the release of renin, a hormone that regulates blood pressure, from the kidneys. In addition, beta-blockers have been shown to have anti-inflammatory and anti-oxidant effects, which may contribute to their therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride in lab experiments include its well-established mechanism of action and its ability to selectively block beta-adrenergic receptors. However, the limitations of using beta-blockers in lab experiments include their non-specific effects on other receptors and their potential to interfere with other physiological processes.

Future Directions

There are several future directions for research on 1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride. One direction is to investigate the role of beta-blockers in the treatment of other diseases such as anxiety disorders and post-traumatic stress disorder. Another direction is to develop more selective beta-blockers that target specific beta-adrenergic receptor subtypes. Finally, there is a need for further research on the long-term effects of beta-blockers on cardiovascular health.

Scientific Research Applications

1-({4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amino)propan-2-ol hydrochloride is commonly used in scientific research to study the mechanism of action and physiological effects of beta-blockers. It is also used to investigate the role of beta-blockers in the treatment of various diseases such as hypertension, heart failure, and arrhythmias.